Cas no 103360-29-8 (2,4-Pyrimidinediamine,5-[[3-iodo-4-(1-methylethoxy)phenyl]methyl]-)

2,4-Pyrimidinediamine,5-[[3-iodo-4-(1-methylethoxy)phenyl]methyl]- structure
103360-29-8 structure
Product Name:2,4-Pyrimidinediamine,5-[[3-iodo-4-(1-methylethoxy)phenyl]methyl]-
CAS No:103360-29-8
MF:C14H17IN4O
MW:384.215454816818
CID:168286
PubChem ID:190494
Update Time:2025-04-19

2,4-Pyrimidinediamine,5-[[3-iodo-4-(1-methylethoxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,5-[[3-iodo-4-(1-methylethoxy)phenyl]methyl]-
    • 5-[(3-iodo-4-propan-2-yloxyphenyl)methyl]pyrimidine-2,4-diamine
    • 103360-29-8
    • 2,4-Pyrimidinediamine, 5-((3-iodo-4-(1-methylethoxy)phenyl)methyl)-
    • DTXSID50145798
    • Inchi: 1S/C14H17IN4O/c1-8(2)20-12-4-3-9(6-11(12)15)5-10-7-18-14(17)19-13(10)16/h3-4,6-8H,5H2,1-2H3,(H4,16,17,18,19)
    • InChI Key: MTBUPLWWNRXKTB-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=CC=1OC(C)C)CC1=CN=C(N)N=C1N

Computed Properties

  • Exact Mass: 384.04441
  • Monoisotopic Mass: 384.04471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • PSA: 87.05
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